Cas no 192642-96-9 (2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt)

• Product Name: 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt
• CAS No: 192642-96-9
• MF: C₇H₇BrClNO₂
• MW: 252.492980241776
• MDL: MFCD11100718
• CID: 838063
• PubChem ID: 53403686
• Update Time: 2025-06-08

2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyridin-2-yl)acetic acid hydrochloride
• 2-(3-BROMOPYRIDIN-2-YL)ACETIC ACID HYDROCHLORIDE
• 2-Pyridineacetic acid, 5-bromo-, hydrochloride (1:1) OTHER CA INDEX NAMES: 2-Pyridineacetic acid, 5-bromo-, hydrochloride
• 2-Pyridineacetic acid, 5-bromo-, hydrochloride (1:1)OTHER CA INDEX NAMES:2-Pyridineacetic acid...
• AK-75786
• ANW-68667
• CTK8C2607
• MolPort-020-007-535
• SureCN3759897
• 2-Pyridineacetic acid, 5-bromo-, hydrochloride (1:1)
• SCHEMBL3759897
• UKCMZTWJKONCLC-UHFFFAOYSA-N
• 2-(5-BROMOPYRIDIN-2-YL)ACETIC ACID HCL
• DTXSID30695221
• MFCD11100718
• AKOS015966343
• 2-(5-bromopyridin-2-yl)acetic acid;hydrochloride
• AS-50002
• O10485
• EN300-7870535
• 192642-96-9
• 2-(5-BROMOPYRIDIN-2-YL)ACETICACID HYDROCHLORIDE
• (5-Bromopyridin-2-yl)acetic acid--hydrogen chloride (1/1)
• DB-337689
• 2-(5-Bromopyridin-2-yl)aceticacidhydrochloride
• 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt

• MDL： MFCD11100718
• Inchi： 1S/C7H6BrNO2.ClH/c8-5-1-2-6(9-4-5)3-7(10)11;/h1-2,4H,3H2,(H,10,11);1H
• InChI Key： UKCMZTWJKONCLC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(=O)O.Cl

Computed Properties

• Exact Mass: 250.93491
• Monoisotopic Mass: 250.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt

Introduction to 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt (CAS No. 192642-96-9)

2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt (CAS No. 192642-96-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Bromo-2-pyridylacetic acid hydrochloride, is a derivative of pyridine and possesses unique chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt consists of a pyridine ring substituted with a bromine atom at the 5-position and an acetic acid group attached to the 2-position. The presence of the hydrochloric acid salt form ensures better solubility and stability, making it suitable for a wide range of applications in both research and industrial settings.

In recent years, there has been a growing interest in the use of 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt as a building block for the synthesis of novel drugs. Its unique combination of functional groups provides a platform for the introduction of various substituents, enabling the development of compounds with diverse biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for therapeutic applications.

The synthesis of 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt typically involves several steps, including the bromination of pyridine to form 5-bromopyridine, followed by the addition of an acetyl group to produce 2-(5-bromopyridin-2-yl)acetic acid. The final step involves the conversion to the hydrochloric acid salt form to enhance its solubility and stability. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its use in drug discovery, 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt has also found applications in other areas of chemistry. For example, it can serve as a ligand in coordination chemistry, forming complexes with various metal ions. These complexes have been studied for their potential use in catalysis and materials science. The ability to fine-tune the properties of these complexes by modifying the substituents on the pyridine ring makes them attractive candidates for a wide range of applications.

The biological activity of 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt has been extensively investigated in recent years. Studies have shown that this compound and its derivatives exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its anti-inflammatory properties, 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt has also shown promise in cancer research. Several studies have demonstrated that derivatives of this compound can selectively target cancer cells by inducing apoptosis or inhibiting cell proliferation. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent cytotoxic activity against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer agents.

The safety profile of 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt is another important aspect that has been extensively studied. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are needed to fully evaluate its safety and efficacy in humans.

In conclusion, 2-(5-Bromopyridin-2-Yl)Acetic Acid Hydrochloric Acid Salt (CAS No. 192642-96-9) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new drugs with potential therapeutic benefits. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.